Cas no 120727-37-9 (1-Benzopyrylium,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-,chloride (9CI))
120727-37-9 structure
Product Name:1-Benzopyrylium,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-,chloride (9CI)
CAS No:120727-37-9
MF:C27H31ClO16
MW:646.978449106216
CID:219761
Update Time:2024-03-01
1-Benzopyrylium,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-,chloride (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Benzopyrylium,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-,chloride (9CI)
- PodocarpinA
- 1-Benzopyrylium,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-,chlori
- 1-Benzopyrylium, 3-[[2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-, chloride (1:1)
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- Inchi: 1S/C27H30O16.ClH/c1-8-18(33)21(36)23(38)26(39-8)43-25-22(37)20(35)17(7-28)42-27(25)41-16-6-11-12(30)4-10(29)5-15(11)40-24(16)9-2-13(31)19(34)14(32)3-9;/h2-6,8,17-18,20-23,25-28,33,35-38H,7H2,1H3,(H4-,29,30,31,32,34);1H/t8-,17+,18-,20+,21+,22-,23+,25+,26-,27+;/m0./s1
- InChI Key: CLRKHYOLBAUFIF-MOIZHYHLSA-N
- SMILES: O([C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O[C@]1([H])O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O)C1=CC2=C(C=C(O)C=C2[O+]=C1C1C=C(O)C(O)=C(O)C=1)O.[Cl-]
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- PSA: 52.54
1-Benzopyrylium,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-,chloride (9CI) Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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